N-({[2,2'-bifuran]-5-yl}methyl)-2-[4-(propane-2-sulfonyl)phenyl]acetamide

• IUPAC Name: N-[[5-(furan-2-yl)furan-2-yl]methyl]-2-(4-propan-2-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C20H21NO5S/c1-14(2)27(23,24)17-8-5-15(6-9-17)12-20(22)21-13-16-7-10-19(26-16)18-4-3-11-25-18/h3-11,14H,12-13H2,1-2H3,(H,21,22)
• InChI Key: IZEIVUPVAIYMAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)NCC2=CC=C(O2)C3=CC=CO3
• Molecular Formula: C20H21NO5S
• Molecular Weight: 387.5 g/mol

Description

N-({[2,2'-bifuran]-5-yl}methyl)-2-[4-(propane-2-sulfonyl)phenyl]acetamide, also known as BFA-1, is a chemical compound that has been studied for its potential therapeutic applications in various fields of medicine. The chemical structure of BFA-1 is shown below:

Scientific Research Applications

Biocatalysis in Drug Metabolism

The compound LY451395, a biaryl-bis-sulfonamide and potent potentiator of the AMPA receptors, demonstrates the application of biocatalysis in drug metabolism. A study used the microbial-based biocatalytic system of Actinoplanes missouriensis to produce mammalian metabolites of LY451395 for structural characterization by nuclear magnetic resonance spectroscopy. This approach supports the full structure characterization of metabolites, highlighting the importance of biocatalysis in understanding drug metabolism and facilitating the analysis of metabolic pathways (Zmijewski et al., 2006).

Antimicrobial Applications

Research on isoxazole-based heterocycles incorporating a sulfamoyl moiety has shown significant antimicrobial activity. A study synthesized various heterocycles from 2-cyano-N-(4-{[(5-methylisoxazol3-yl)amino]sulfonyl}phenyl)acetamide, demonstrating their potent in vitro antibacterial and antifungal activities. This illustrates the compound's potential in developing new antimicrobial agents (Darwish et al., 2014).

Molecular Interactions and Structural Analysis

A study on N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide focused on its molecular interactions, including hydrogen bonding, stacking, and halogen bonding. The research employed X-ray diffraction, Hirshfeld surface analysis, and DFT calculations to investigate these interactions, emphasizing the compound's utility in studying molecular structure and stability (Gouda et al., 2022).

Synthesis and Structure-Activity Relationships

The synthesis and antimicrobial evaluation of a series of compounds, including the study of benzoimidazole derivatives, highlighted the potential of N-arylpropane-1,3-sultams and similar compounds in antimicrobial applications. These studies contribute to the understanding of structure-activity relationships, offering insights into designing more effective antimicrobial agents (Benvenuti et al., 1997).